Cas no 1934400-57-3 (2-(Oxolan-3-yl)oxolane-2-carboxylic acid)

• Product Name: 2-(Oxolan-3-yl)oxolane-2-carboxylic acid
• CAS No: 1934400-57-3
• Molecular Formula: C₉H₁₄O₄
• Molecular Weight: 186.205063343048
• CID: 5690413
• PubChem ID: 127019771

2-(Oxolan-3-yl)oxolane-2-carboxylic acid Properties

Names and Identifiers

• 1934400-57-3
• EN300-1165771
• 2-(Oxolan-3-yl)oxolane-2-carboxylicacid
• 2-(Oxolan-3-yl)oxolane-2-carboxylic acid
• CID 127019771
• [2,3'-Bifuran]-2(2'H,3H)-carboxylic acid, tetrahydro-

• InChIKey： WGMWQNNZWKWXKD-UHFFFAOYSA-N
• Inchi： 1S/C9H14O4/c10-8(11)9(3-1-4-13-9)7-2-5-12-6-7/h7H,1-6H2,(H,10,11)
• SMILES： O1CCCC1(C(=O)O)C1COCC1

Computed Properties

• Exact Mass: 186.08920892g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.08920892g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Boiling Point: 341.8±42.0 °C(Predicted)
• pka: 3.49±0.20(Predicted)
• Density: 1.294±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids